Cas no 91526-18-0 (4-(Hydroxymethyl)-5-methyl-1,3-dioxol-2-one)

• Product Name: 4-(Hydroxymethyl)-5-methyl-1,3-dioxol-2-one
• CAS No: 91526-18-0
• MF: C₅H₆O₄
• MW: 130.098742008209
• CID: 787338
• PubChem ID: 10510878
• Update Time: 2025-11-02

4-(Hydroxymethyl)-5-methyl-1,3-dioxol-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(Hydroxymethyl)-5-methyl-1,3-dioxol-2-one
• 4-(hidroximetil)-5-metil-1,3-dioxol-2-ona
• 4-(hydroxymethyl)-5-methyl-l,3-dioxol-2-one
• 4-(HydroxyMethyl)-5-Methyl-[1,3]dioxol-2-one
• 1,3-Dioxol-2-one, 4-(hydroxymethyl)-5-methyl-
• 4-hydroxymethyl-5-methyl-1,3-dioxol-2-one
• 4-hydroxymethyl-5-methyl-[1,3]dioxol-2-one
• 1,3-Dioxol-2-one, 4-(hydroxymethyl)-5-methyl
• JEQSUJXHFAXJOW-UHFFFAOYSA-N
• BCP13029
• FCH1185129
• AB0033249
• AX8215463
• X6733
• ST24023222
• 4-(Hydroxymethyl)-5-methyl-1,3-dioxol-2-one (ACI)
• (5-Methyl-2-oxo-1,3-dioxol-4-yl)methanol
• 5-methyl-4-hydroxymethyl-2-oxo-1,3-dioxolene
• (5-methyl-2-oxo-1,3-dioxolen-4-yl)methyl alcohol
• AKOS015995479
• Olmesartan metabolite RNH-8097
• 91526-18-0
• DTXSID10440953
• SB41037
• SCHEMBL26415
• 4-(HydroxyMethyl)-5-Methyl-[1 pound not3]dioxol-2-one
• 4-hydroxymethyl-5-methyl-2-oxo-1,3-dioxole
• MFCD12165896
• J-520489
• DA-17039
• CS-W004926
• AC-25908
• DS-14496
• SY022634

• MDL： MFCD12165896
• Inchi： 1S/C5H6O4/c1-3-4(2-6)9-5(7)8-3/h6H,2H2,1H3
• InChI Key： JEQSUJXHFAXJOW-UHFFFAOYSA-N
• SMILES： O=C1OC(CO)=C(C)O1

Computed Properties

• Exact Mass: 130.02700
• Monoisotopic Mass: 130.02660867g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8
• XLogP3: -0.2

Experimental Properties

• Density: 1.367
• Boiling Point: 214°C at 760 mmHg
• Flash Point: 93 ºC
• PSA: 63.58000
• LogP: 0.03350

4-(Hydroxymethyl)-5-methyl-1,3-dioxol-2-one Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,Store in freezer, under -20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic carbonic acids and derivatives Carbonic acid diesters

Additional information on 4-(Hydroxymethyl)-5-methyl-1,3-dioxol-2-one

4-(Hydroxymethyl)-5-methyl-1,3-dioxol-2-one (CAS No. 91526-18-0): A Versatile Chemical Intermediate with Emerging Applications

4-(Hydroxymethyl)-5-methyl-1,3-dioxol-2-one (CAS 91526-18-0) is a specialized cyclic carbonate derivative that has gained significant attention in pharmaceutical and materials science research. This five-membered heterocyclic compound features both hydroxymethyl and methyl functional groups attached to its 1,3-dioxol-2-one core structure, making it a valuable building block for various synthetic applications.

The compound's unique molecular architecture combines the reactivity of a cyclic carbonate with the versatility of a hydroxymethyl group, enabling its use in multiple chemical transformations. Researchers frequently search for "4-(Hydroxymethyl)-5-methyl-1,3-dioxol-2-one applications" and "CAS 91526-18-0 synthesis methods," reflecting growing interest in this specialty chemical. The presence of both polar and non-polar regions in its structure contributes to interesting solubility properties and reactivity patterns.

In pharmaceutical research, 4-(Hydroxymethyl)-5-methyl-1,3-dioxol-2-one serves as a key intermediate for developing bioactive molecules. Its cyclic carbonate moiety can participate in ring-opening reactions with nucleophiles, while the hydroxymethyl group offers additional sites for functionalization. Recent studies explore its potential in creating controlled-release drug formulations, particularly for compounds requiring pH-sensitive delivery systems. The "91526-18-0 drug intermediate" search trend has shown steady growth in academic and industrial databases.

The materials science field has discovered valuable applications for this compound in developing advanced polymers. When incorporated into polymer backbones, 4-(Hydroxymethyl)-5-methyl-1,3-dioxol-2-one can impart unique degradation characteristics and tunable mechanical properties. Researchers investigating "sustainable polymer additives" and "biodegradable plasticizers" have identified this compound as a promising candidate due to its potential for creating environmentally friendly materials with controlled lifetimes.

From a synthetic chemistry perspective, the CAS 91526-18-0 compound offers several advantages. Its moderate reactivity allows for selective transformations under controlled conditions, while its crystalline nature facilitates purification processes. The compound's stability at room temperature makes it convenient for storage and handling, though proper moisture control is recommended due to the hydroxymethyl group's hygroscopic nature. These practical considerations contribute to its growing popularity in laboratory settings.

Recent advancements in green chemistry have explored the use of 4-(Hydroxymethyl)-5-methyl-1,3-dioxol-2-one as a renewable feedstock derivative. The compound can be potentially derived from bio-based resources, aligning with current trends toward sustainable chemical production. This aspect has generated increased search activity for terms like "biobased cyclic carbonates" and "green chemistry building blocks," positioning this compound as relevant to contemporary environmental concerns.

The commercial availability of 4-(Hydroxymethyl)-5-methyl-1,3-dioxol-2-one has expanded in recent years, with suppliers offering various purity grades to meet different research and industrial needs. Quality specifications typically focus on parameters such as assay percentage, melting point range, and residual solvent content. The compound's handling precautions are generally moderate, requiring standard laboratory safety practices appropriate for handling organic compounds with functional groups.

Analytical characterization of CAS 91526-18-0 typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. The compound's distinct spectral features facilitate its identification in complex mixtures, making it particularly useful in mechanistic studies and reaction monitoring. Researchers often search for "4-(Hydroxymethyl)-5-methyl-1,3-dioxol-2-one NMR data" when working with this material.

Future research directions for 4-(Hydroxymethyl)-5-methyl-1,3-dioxol-2-one include exploring its potential in catalytic transformations and as a precursor for functional materials with specialized properties. The compound's ability to serve as both a reactive handle and structural element continues to inspire innovative applications across multiple disciplines. As synthetic methodologies advance and sustainability considerations grow more prominent, the importance of this versatile chemical intermediate is likely to increase further.